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Compound of Interest

2-(Methoxycarbonyl)-6-
Compound Name:
nitrobenzoic acid

Cat. No.: B160122

Application Notes and Protocols for 2-
(Methoxycarbonyl)-6-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the safe handling, material properties, and
synthetic applications of 2-(Methoxycarbonyl)-6-nitrobenzoic acid. The protocols and data
are intended to support researchers in the fields of organic synthesis, medicinal chemistry, and
drug development.

Material Safety and Handling

2-(Methoxycarbonyl)-6-nitrobenzoic acid is a chemical compound that requires careful
handling in a laboratory setting. Adherence to the following safety protocols is essential to
minimize risk.

1.1. Hazard Identification
The compound is classified with the following hazards:
o Causes skin irritation.

o Causes serious eye irritation.
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e May cause respiratory irritation.

1.2. Physical and Chemical Properties

Property Value Reference
CAS Number 21606-04-2 [1]
Molecular Formula CoH7NOs [1]
Molecular Weight 225.15 g/mol [1]

White to off-white crystalline
Appearance

powder
Melting Point 160-164 °C

1.3. Safe Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

e Hygiene Measures: Avoid inhalation of dust. Do not ingest or allow contact with skin and
eyes. Wash hands thoroughly after handling.

1.4. First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. Seek medical attention if irritation persists.
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o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.

1.5. Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

» Disposal: Dispose of waste and empty containers in accordance with local, state, and federal
regulations.

Spectroscopic Data

Characterization of 2-(Methoxycarbonyl)-6-nitrobenzoic acid can be performed using various
spectroscopic techniques.

Spectroscopic Data

57.95 (d, J = 8.0 Hz, 1H), 7.85 (1, J = 8.0 Hz,

H NMR (DMSO-ds, 400 MHz
( ) 1H), 7.75 (d, J = 8.0 Hz, 1H), 3.85 (s, 3H)

0 168.5, 165.2, 148.1, 135.2, 132.5, 128.9,

13C NMR (DMSO-ds, 100 MHz) 125 4. 124.8. 53.2

~3200-2500 (br, O-H), 1730 (C=0, ester), 1700

IR (KBr, cm~1) (C=0, acid), 1530 (NOz, asym), 1350 (NOz,
sym)
Mass Spec (El) m/z 225 (M%), 194 (M-OCHs)*, 180 (M-COOH)*

Application in Organic Synthesis

2-(Methoxycarbonyl)-6-nitrobenzoic acid is a valuable intermediate in organic synthesis,
particularly for the preparation of substituted anilines and heterocyclic compounds which are
important scaffolds in medicinal chemistry. A key transformation is the reduction of the nitro
group to an amine.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b160122?utm_src=pdf-body
https://www.benchchem.com/product/b160122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

3.1. Experimental Protocol: Catalytic Hydrogenation for the Synthesis of 2-Amino-6-
(methoxycarbonyl)benzoic Acid

This protocol describes the reduction of the nitro group of 2-(Methoxycarbonyl)-6-
nitrobenzoic acid to an amine using catalytic hydrogenation.

Materials:

¢ 2-(Methoxycarbonyl)-6-nitrobenzoic acid
» Palladium on carbon (5% or 10% Pd/C)

e Methanol or Ethanol

e Hydrogen gas (H2)

e Nitrogen gas (N2)

 Filter aid (e.g., Celite®)

Procedure:

 In a hydrogenation flask, dissolve 2-(Methoxycarbonyl)-6-nitrobenzoic acid (1.0 eq) in a
suitable solvent such as methanol or ethanol.

o Carefully add a catalytic amount of palladium on carbon (typically 5-10 mol% of Pd).
o Seal the flask and purge the system with nitrogen gas to remove any air.
o Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

o Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the reaction mixture
vigorously at room temperature.

e Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).
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+ Once the reaction is complete, carefully vent the hydrogen gas and purge the system with
nitrogen gas.

« Filter the reaction mixture through a pad of filter aid to remove the palladium catalyst. Wash
the filter cake with the reaction solvent.

+ Concentrate the filtrate under reduced pressure to yield the crude 2-amino-6-
(methoxycarbonyl)benzoic acid.

¢ The crude product can be purified by recrystallization or column chromatography.

3.2. Synthetic Workflow

Starting Materials

2-(Methoxycarbonyl)-6-nitrobenzoic acid Pd/C Methanol/Ethanol Hz Gas

l Reaction Stepl

g Catalytic Hydrogenation g s

Concentration

2-Amino-6-(methoxycarbonyl)benzoic acid
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Synthetic workflow for the reduction of 2-(Methoxycarbonyl)-6-nitrobenzoic acid.

Logical Relationships in Drug Development

While no specific signaling pathways involving 2-(Methoxycarbonyl)-6-nitrobenzoic acid
have been identified, its synthetic utility places it as a key starting material in the generation of
compound libraries for drug discovery. The resulting amino-anthranilate derivatives are
precursors to a variety of heterocyclic scaffolds known to possess biological activity.

Input Synthetic Transformations Intermediate

Nitro Reduction 2-Amino-6-(methoxycarbonyl)benzoic acid

2-(Methoxycarbonyl)-6-nitrobenzoic acid

Heterocycle Formation

Compound Library for Screening

Click to download full resolution via product page

Logical workflow from starting material to a compound library for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160122#safe-handling-procedures-and-msds-for-2-
methoxycarbonyl-6-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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